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Compound of Interest

Compound Name: Hydrobenzole hydrochloride

Cat. No.: B7729503 Get Quote

Disclaimer: The chemical name "hydrobenzole hydrochloride" did not yield specific results in

chemical and safety databases. The information provided below is for Hydroxyzine

Hydrochloride, a common laboratory chemical and pharmaceutical compound, based on the

similarity of the name. Researchers, scientists, and drug development professionals must verify

the exact identity of their chemical and consult the specific Safety Data Sheet (SDS) provided

by the manufacturer before handling or disposal.

This guide provides essential safety and logistical information for the proper disposal of

Hydroxyzine Hydrochloride in a laboratory setting.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all relevant safety precautions are in

place. Familiarize yourself with the hazards associated with Hydroxyzine Hydrochloride.

Personal Protective Equipment (PPE):

When handling Hydroxyzine Hydrochloride, the following personal protective equipment should

be worn:

Eye Protection: Safety glasses with side shields or goggles.[1]

Hand Protection: Impervious gloves.
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Skin and Body Protection: A lab coat or other protective clothing is recommended.[2] In

situations with a risk of significant exposure, additional protective equipment may be

necessary.

Respiratory Protection: For tasks that may generate dust, the use of a P-type filtering

facemask is recommended.[1] All handling of powders should be done in a well-ventilated

area, preferably under a chemical fume hood.

Hazard Summary
The following table summarizes the key hazards associated with Hydroxyzine Hydrochloride.

Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[2]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[2]

Specific Target Organ Toxicity (Single Exposure) May cause drowsiness or dizziness.

Skin Corrosion/Irritation May cause skin irritation.[3]

Serious Eye Damage/Irritation Causes serious eye irritation.[3]

Step-by-Step Disposal Procedure
The proper disposal of Hydroxyzine Hydrochloride must comply with all applicable federal,

state, and local regulations.[2][4]

Step 1: Assess the Waste

Determine if the Hydroxyzine Hydrochloride waste is "trace" contaminated (e.g., empty vials,

gloves, gowns) or bulk (e.g., unused or expired product).[4][5]

Step 2: Segregate the Waste

All waste contaminated with Hydroxyzine Hydrochloride, including trace amounts, should be

segregated from general laboratory waste.[4][5]
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Use designated, clearly labeled, and sealed waste containers.[4][6]

Step 3: Prepare for Disposal

For solid waste (powder):

Carefully collect the solid material, avoiding dust generation.[2] A damp cloth or a filtered

vacuum can be used for cleaning up spills of dry solids.[2]

Place the solid waste into a designated hazardous waste container.

For liquid waste (solutions):

Do not pour liquid Hydroxyzine Hydrochloride waste down the drain.

Retain the liquid in its original container if possible, or in a compatible, sealed, and clearly

labeled waste container.[7]

For "trace" contaminated materials (e.g., gloves, empty containers):

Place these items in a designated hazardous waste container.[4][5] Empty containers

should not be rinsed into the sewer system and should be disposed of as pharmaceutical

waste.[7]

Step 4: Final Disposal

Dispose of the contained Hydroxyzine Hydrochloride waste through an approved hazardous

waste disposal facility.[3][8]

Follow all institutional and regulatory procedures for hazardous waste pickup and disposal.

Spill and Emergency Procedures
In the event of a spill:

Evacuate: Non-essential personnel should be evacuated from the affected area.[6]

Ventilate: Ensure adequate ventilation.
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Contain: Contain the source of the spill if it is safe to do so.[6]

Clean-up:

Solids: Collect spilled material using a method that minimizes dust generation (e.g., damp

cloth, HEPA-filtered vacuum).[2]

Liquids: Absorb the spill with an inert absorbent material.[6]

Decontaminate: Clean the spill area thoroughly.[6]

Dispose: Place all spill cleanup materials into a sealed, labeled hazardous waste container

for proper disposal.[4][6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Hydroxyzine Hydrochloride waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://cdn.pfizer.com/pfizercom/products/material_safety_data/188.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/191.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/188.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/188.pdf
https://www.osha.gov/hazardous-drugs/controlling-occex
https://cdn.pfizer.com/pfizercom/products/material_safety_data/188.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7729503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Assessment

Waste Type

Procedure

Final Disposal

Identify Hydroxyzine
Hydrochloride Waste

Assess Waste Type

Bulk Quantity
(Unused/Expired)

Bulk

Trace Contamination
(Gloves, Vials, etc.)

Trace

Spill Residue

Spill

Place in Labeled
Hazardous Waste Container

Place in Designated
NIOSH HD Waste Container

Collect with appropriate
materials into a sealed

hazardous waste container

Dispose via Approved
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Workflow for the disposal of Hydroxyzine Hydrochloride waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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